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Compound of Interest

Compound Name: Pentylone hydrochloride

Cat. No.: B593145 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of pentylone
hydrochloride, a synthetic cathinone. The document details its chemical properties, analytical

data, and available experimental insights, structured to meet the needs of the scientific

community.

Core Chemical Data
Pentylone hydrochloride is a synthetic cathinone that has been identified in products sold as

"bath salts".[1][2] It is regulated as a Schedule I compound in the United States.[1][2] The

following table summarizes its key chemical identifiers and properties.
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Identifier Value Source

CAS Number 17763-01-8 [1][2][3]

Molecular Formula C₁₃H₁₇NO₃ • HCl [1][2]

C₁₃H₁₈ClNO₃ [3]

Formula Weight 271.7 g/mol [1][2]

IUPAC Name

1-(1,3-benzodioxol-5-yl)-2-

(methylamino)pentan-1-

one;hydrochloride

[3]

Synonyms

2-(Methylamino)-3',4'-

(methylenedioxy)valerophenon

e Hydrochloride, Pentylone

HCl

[3]

Analytical and Experimental Data
Currently, publicly available, in-depth experimental studies detailing specific signaling pathways

and comprehensive quantitative data from repeated experiments on pentylone hydrochloride
are limited. The information available is primarily for its identification and characterization as an

analytical reference material.

Pentylone is a metabolite of N,N-dimethylpentylone.[1][2] Its primary metabolite is nor-

pentylone.[4][5][6]

Experimental Workflow: General Analytical
Characterization
The following diagram illustrates a generalized workflow for the analytical characterization of a

reference standard like pentylone hydrochloride. This process is fundamental for ensuring

the identity and purity of the substance before its use in further experimental studies.
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General Analytical Workflow for Pentylone Hydrochloride
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A generalized workflow for the analytical characterization of pentylone hydrochloride.

Putative Signaling Pathway
While specific, detailed signaling pathway studies for pentylone hydrochloride are not readily

available in the public domain, synthetic cathinones generally act as monoamine reuptake
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inhibitors and/or releasing agents. The putative mechanism of action would involve interactions

with dopamine (DAT), serotonin (SERT), and norepinephrine (NET) transporters.

The following diagram illustrates a hypothetical signaling pathway based on the known

pharmacology of similar synthetic cathinones.
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A putative signaling pathway for pentylone based on its classification as a synthetic cathinone.
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Experimental Protocols
Detailed experimental protocols for pentylone hydrochloride are not extensively published.

However, a general methodology for the analysis of synthetic cathinones in biological matrices

would typically involve the following steps:

1. Sample Preparation: Solid-Phase Extraction (SPE)

Objective: To extract and concentrate pentylone from a biological matrix (e.g., plasma, urine).

Materials: SPE cartridges (e.g., mixed-mode cation exchange), biological sample, internal

standard, conditioning solvents (e.g., methanol), wash solvents (e.g., deionized water, acidic

buffer), and elution solvent (e.g., ammoniated methanol).

Procedure:

Condition the SPE cartridge with methanol followed by deionized water.

Load the pre-treated biological sample (spiked with an internal standard) onto the

cartridge.

Wash the cartridge to remove interferences.

Elute the analyte with an appropriate solvent.

Evaporate the eluate to dryness and reconstitute in the mobile phase for analysis.

2. Analytical Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Objective: To separate, identify, and quantify pentylone.

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a

tandem mass spectrometer.

Chromatographic Conditions:

Column: A reverse-phase C18 column.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b593145?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic

solvent (e.g., acetonitrile or methanol).

Flow Rate: A typical flow rate suitable for the column dimensions.

Injection Volume: A small volume of the reconstituted sample extract.

Mass Spectrometry Conditions:

Ionization Mode: Electrospray ionization (ESI) in positive mode.

Detection Mode: Multiple Reaction Monitoring (MRM) of specific precursor-to-product ion

transitions for pentylone and the internal standard.

This guide serves as a foundational resource for researchers. As more data on pentylone
hydrochloride becomes available, this document will be updated to reflect the latest scientific

findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b593145#pentylone-hydrochloride-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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